![molecular formula C18H23N5O4 B2676238 ethyl 4-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamido)piperidine-1-carboxylate CAS No. 1206992-17-7](/img/structure/B2676238.png)
ethyl 4-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamido)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound you mentioned contains several functional groups, including an ethyl ester, a piperidine ring, and a 1,2,3-triazine ring. The presence of these functional groups suggests that this compound may have interesting chemical properties and potential applications in various fields .
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The piperidine ring is a six-membered ring with one nitrogen atom, while the 1,2,3-triazine ring is a six-membered ring with three nitrogen atoms and three carbon atoms .Chemical Reactions Analysis
The chemical reactions of this compound would likely be influenced by the presence of the ester, piperidine, and 1,2,3-triazine groups. For example, the ester could undergo hydrolysis, the piperidine ring could participate in reactions with electrophiles, and the 1,2,3-triazine ring could undergo reactions with nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar ester group could influence its solubility in different solvents, and the presence of the nitrogen-containing rings could influence its acidity or basicity .Scientific Research Applications
Synthesis and Chemical Properties
The research surrounding ethyl 4-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamido)piperidine-1-carboxylate has primarily focused on its synthesis and the exploration of its chemical properties, contributing to a variety of scientific fields, including medicinal chemistry and organic synthesis. For instance, studies have detailed the synthesis of various derivatives through reactions such as Mannich reactions, which have shown to produce compounds with potential antimicrobial activities (Fandaklı et al., 2012). This process demonstrates the compound's versatility and its applicability in creating novel therapeutic agents.
Antimicrobial and Biological Activities
Further investigations have been conducted on the compound’s derivatives for their antimicrobial and biological activities. For example, the microwave-assisted synthesis of hybrid molecules containing this compound has led to the discovery of new derivatives with promising antimicrobial, antilipase, and antiurease activities (Başoğlu et al., 2013). These findings are crucial for the development of new drugs and contribute to the understanding of how structural modifications can impact biological activity.
Structural Analysis and Complex Formation
Additionally, structural analysis and complex formation studies involving ethyl 4-phenylthiocarbamoyl piperazine-1-carboxylate, a related compound, have revealed intricate details about its coordination chemistry, especially in forming complexes with metals such as Ni(II), Zn(II), and Cd(II) (Prakash et al., 2014). This research underscores the compound's potential in material science and coordination chemistry, offering insights into designing metal-organic frameworks or catalytic systems.
Contributions to Drug Discovery and Development
The exploration of the compound's derivatives for anticancer properties represents another significant area of research. Studies aiming to synthesize piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids have identified potential anticancer agents, highlighting the compound's relevance in drug discovery and development (Rehman et al., 2018). This research not only contributes to the ongoing search for effective cancer therapies but also illustrates the compound's utility in synthesizing bioactive molecules.
properties
IUPAC Name |
ethyl 4-[2-(4-oxo-1,2,3-benzotriazin-3-yl)propanoylamino]piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5O4/c1-3-27-18(26)22-10-8-13(9-11-22)19-16(24)12(2)23-17(25)14-6-4-5-7-15(14)20-21-23/h4-7,12-13H,3,8-11H2,1-2H3,(H,19,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQVJBCTVSHEPMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NC(=O)C(C)N2C(=O)C3=CC=CC=C3N=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.